N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C15H19ClN2O3/c1-11-2-3-12(10-13(11)16)17-14(19)18-6-4-15(5-7-18)20-8-9-21-15/h2-3,10H,4-9H2,1H3,(H,17,19)
• InChI Key: SXQPIDMRNRMIKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC3(CC2)OCCO3)Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide, also known as compound 1, is a synthetic compound that has been studied for its potential applications in various scientific research fields. The compound was first synthesized in 2007 by researchers at the University of California, San Francisco, and has since been the subject of numerous studies.

Mechanism of Action

The precise mechanism of action of N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. Specifically, the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1 may increase the levels of acetylcholine in the brain, which could have beneficial effects on cognitive function.
Biochemical and Physiological Effects
Compound 1 has been shown to have a number of biochemical and physiological effects in various in vitro and in vivo studies. In vitro studies have shown that the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. In vivo studies have shown that the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide can improve cognitive function and memory in animal models of Alzheimer's disease. The N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has also been shown to have anti-inflammatory effects and to reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1 in scientific research is its potential as a lead N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide for the development of new drugs. The N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to have a number of beneficial effects in various research fields, and its unique chemical structure makes it an attractive candidate for drug development. However, there are also some limitations to using N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1 in lab experiments. For example, the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is relatively complex and difficult to synthesize, which could limit its availability and increase its cost.

Future Directions

There are a number of potential future directions for research on N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1. One possible direction is to further investigate the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another possible direction is to explore the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide's potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further research could be conducted to better understand the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide's mechanism of action and to identify potential side effects or limitations of its use in scientific research.

Synthesis Methods

Compound 1 is synthesized through a multi-step process that involves the reaction of 3-chloro-4-methylphenyl isocyanate with 1,4-dioxa-8-azaspiro[4.5]decane-8-amine in the presence of a base. The resulting product is then treated with an acid to yield N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1.

Scientific Research Applications

Compound 1 has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to have potential as a novel treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide 1 has been studied for its potential as a chemotherapeutic agent. In drug discovery, the N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been studied for its potential as a lead N-(3-chloro-4-methylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide for the development of new drugs.